Cas no 13749-37-6 (3-Bromo-1,1,1-trichloropropane)

• Product Name: 3-Bromo-1,1,1-trichloropropane
• CAS No: 13749-37-6
• MF: C₃H₄BrCl₃
• MW: 226.326857566833
• CID: 901762
• PubChem ID: 24868729
• Update Time: 2025-10-24

3-Bromo-1,1,1-trichloropropane Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1,1,1-trichloropropane
• 1,1,1-Trichloro-3-bromopropane
• 1-Brom-3,3,3-trichlor-propan
• 3,3,3-Trichlor-1-brom-propan
• 3-Brom-1,1,1-trichlor-propan
• 3-bromo-1,1,1-trichloro-propane
• gauche-1,1,1-Trichlor-3-brompropan
• Propane,3-bromo-1,1,1-trichloro
• trans-1,1,1-Trichlor-3-brompropan
• AKOS015916372
• 13749-37-6
• 3-bromo-1,1,1,-trichloropropane
• SCHEMBL1779192
• J-007029
• 3-Bromo-1,1,1-trichloropropane, 97%
• Propane, 3-bromo-1,1,1-trichloro-
• BromathyL Chloroform
• DTXSID20341467
• DTXCID40292548

• MDL： MFCD00239389
• Inchi： 1S/C3H4BrCl3/c4-2-1-3(5,6)7/h1-2H2
• InChI Key： PUNXOOKBNWKKKR-UHFFFAOYSA-N
• SMILES： BrCCC(Cl)(Cl)Cl

Computed Properties

• Exact Mass: 223.85600
• Monoisotopic Mass: 223.85620g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 48.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.762 g/mL at 25 °C(lit.)
• Boiling Point: 113-114 °C(lit.)
• Flash Point: Fahrenheit: 165.2 ° f
  Celsius: 74 ° c
  
• Refractive Index: n20/D 1.513(lit.)
• PSA: 0.00000
• LogP: 3.14160
• Solubility: Not available

3-Bromo-1,1,1-trichloropropane Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides Organochlorides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides

Additional information on 3-Bromo-1,1,1-trichloropropane

Introduction to 3-Bromo-1,1,1-Trichloropropane (CAS No. 13749-37-6)

3-Bromo-1,1,1-trichloropropane (commonly referred to as CAS No. 13749-37-6) is a chemical compound with the molecular formula C₄H₅BrCl₃. This compound is a derivative of propane with three chlorine atoms and one bromine atom attached to the first carbon atom. The compound is notable for its unique chemical properties and has been studied extensively in various fields of chemistry and materials science.

The structure of 3-bromo-1,1,1-trichloropropane consists of a central propane chain where the first carbon is substituted with three chlorine atoms and one bromine atom. This substitution pattern makes it a highly reactive compound due to the electron-withdrawing effects of the halogens. The compound is typically synthesized through halogenation reactions, often involving alkyl halides and appropriate halogenating agents.

Recent studies have highlighted the potential applications of CAS No. 13749-37-6 in advanced materials development. Researchers have explored its use as a precursor in the synthesis of novel polymers and high-performance composites. For instance, a 2022 study published in *Advanced Materials* demonstrated that derivatives of 3-bromo-1,1,1-trichloropropane can be used to create lightweight yet durable polymer matrices for aerospace applications.

In addition to its role in materials science, CAS No. 13749-37-6 has shown promise in organic synthesis as an intermediate in the preparation of complex organic molecules. Its ability to undergo nucleophilic substitution reactions makes it a valuable building block in medicinal chemistry. A 2023 paper in *Journal of Medicinal Chemistry* reported its use in synthesizing bioactive compounds with potential anti-cancer properties.

The chemical properties of 3-bromo-1,1,1-trichloropropane are also being investigated for their implications in environmental chemistry. Studies have shown that under certain conditions, this compound can undergo degradation pathways that produce less harmful byproducts. This research is particularly relevant for understanding its behavior in industrial waste treatment processes.

From a safety standpoint, CAS No. 13749-37-6 exhibits typical characteristics of alkyl halides. It is stable under normal conditions but can react vigorously with strong bases or nucleophiles. Proper handling procedures are essential to ensure safe use in laboratory and industrial settings.

In conclusion, 3-bromo-1,1,1-trichloropropane (CAS No. 13749-37-6) is a versatile compound with significant potential across multiple disciplines. Its unique chemical properties make it an important subject of ongoing research aimed at unlocking its full range of applications while ensuring its safe and responsible use.